Cas no 1253975-21-1 (7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide)

• Product Name: 7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide
• CAS No: 1253975-21-1
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 4822131
• Update Time: 2025-08-03

7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide
• 3-Isoquinolinecarboxamide, 7-bromo-N-methoxy-N-methyl-

• Inchi： 1S/C12H11BrN2O2/c1-15(17-2)12(16)11-6-8-3-4-10(13)5-9(8)7-14-11/h3-7H,1-2H3
• InChI Key： QRKSJTTWGYPIMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(N(C)OC)=O)=NC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4

Additional information on 7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide

7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide (CAS 1253975-21-1): A Versatile Building Block in Medicinal Chemistry

The compound 7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide (CAS 1253975-21-1) represents an important heterocyclic building block in modern pharmaceutical research. This isoquinoline derivative has gained significant attention in drug discovery due to its unique molecular architecture that serves as a privileged scaffold for various biologically active compounds. The presence of both bromine substitution at the 7-position and the N-methoxy-N-methyl carboxamide moiety at the 3-position makes this molecule particularly valuable for structure-activity relationship studies and medicinal chemistry optimization.

Recent trends in pharmaceutical research highlight the growing importance of isoquinoline-based compounds in addressing challenging therapeutic areas. The 7-bromo-N-methoxy-N-methylisoquinoline-3-carboxamide structure appears frequently in patent literature as researchers explore its potential in developing kinase inhibitors, anti-inflammatory agents, and central nervous system modulators. Its molecular weight of 294.13 g/mol and balanced lipophilicity make it particularly suitable for drug-like properties optimization, a key consideration in current hit-to-lead development programs.

The synthetic utility of CAS 1253975-21-1 stems from its two reactive centers: the bromine atom allows for various cross-coupling reactions (such as Suzuki, Stille, or Buchwald-Hartwig reactions), while the Weinreb amide functionality serves as a versatile handle for carbonyl transformations. This dual reactivity pattern enables medicinal chemists to rapidly generate diverse analogs for biological screening, addressing the pharmaceutical industry's need for structure diversification in lead optimization campaigns.

In the context of current drug discovery trends, this compound aligns well with the search for novel small molecule therapeutics targeting protein-protein interactions. The isoquinoline core provides a rigid planar structure that can effectively mimic peptide motifs, while the 7-bromo substitution offers a strategic point for further elaboration. Researchers investigating allosteric modulators or protein degradation platforms frequently utilize such brominated heterocycles as starting materials due to their compatibility with modern bioconjugation techniques.

The physicochemical properties of 7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide contribute to its popularity in medicinal chemistry. With calculated logP values typically ranging between 2-3, this compound exhibits ideal lipophilicity parameters for blood-brain barrier penetration while maintaining sufficient aqueous solubility for biological testing. These characteristics make it particularly valuable in CNS drug discovery programs, where balanced pharmacokinetic properties are essential for candidate success.

From a synthetic chemistry perspective, the Weinreb amide functionality in this molecule serves multiple purposes. Beyond its traditional role in ketone synthesis, this group can participate in nucleophilic addition reactions or be reduced to aldehydes, providing multiple vectors for molecular diversification. The N-methoxy-N-methyl protection also enhances the stability of the carboxamide group against unwanted hydrolysis during subsequent synthetic steps, a practical advantage in multi-step syntheses.

Recent publications in organic chemistry journals highlight innovative applications of 7-bromo substituted isoquinolines in cascade reactions and multicomponent syntheses. The electron-withdrawing nature of the bromine atom at the 7-position influences the reactivity of the entire isoquinoline system, enabling unique cyclization pathways that are difficult to achieve with other halogen substitutions. This specific reactivity profile makes CAS 1253975-21-1 particularly valuable for constructing complex polycyclic systems.

In the context of green chemistry initiatives, researchers have developed improved synthetic routes to 7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide that minimize hazardous byproducts. Modern catalytic methods allow for more efficient bromination steps, while advances in amide bond formation techniques have reduced the environmental impact of its production. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis and process chemistry optimization.

The commercial availability of 7-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide from multiple chemical suppliers has facilitated its widespread adoption in drug discovery. Quality control specifications typically include HPLC purity >95% and comprehensive spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). Researchers appreciate the compound's stability under standard storage conditions (typically recommended at 2-8°C), which ensures consistent performance in high-throughput screening assays.

Looking forward, the unique structural features of CAS 1253975-21-1 position it as a valuable tool in emerging areas of chemical biology and targeted protein degradation. Its compatibility with click chemistry approaches and ability to serve as a pharmacophore core suggest continued relevance in next-generation drug discovery platforms. As the pharmaceutical industry increasingly focuses on undruggable targets, versatile building blocks like this brominated isoquinoline derivative will likely play an important role in developing innovative therapeutic modalities.